![molecular formula C14H17N3O2 B7556448 N-ethyl-2-[(2-oxo-1H-quinolin-3-yl)methylamino]acetamide](/img/structure/B7556448.png)
N-ethyl-2-[(2-oxo-1H-quinolin-3-yl)methylamino]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-ethyl-2-[(2-oxo-1H-quinolin-3-yl)methylamino]acetamide, also known as EMA-401, is a small molecule drug that has been developed for the treatment of chronic pain. It is a selective antagonist of the angiotensin II type 2 receptor (AT2R), which has been shown to play a role in pain signaling pathways.
Mechanism of Action
N-ethyl-2-[(2-oxo-1H-quinolin-3-yl)methylamino]acetamide is a selective antagonist of the AT2R, which is expressed in peripheral sensory neurons and has been shown to play a role in pain signaling pathways. By blocking the AT2R, this compound is thought to reduce pain signaling and provide pain relief.
Biochemical and Physiological Effects
In preclinical studies, this compound has been shown to reduce pain behavior in various animal models of chronic pain. It has also been shown to reduce the release of pro-inflammatory cytokines and chemokines, which are involved in pain signaling pathways. In addition, this compound has been shown to have a good safety profile and is well-tolerated in humans.
Advantages and Limitations for Lab Experiments
N-ethyl-2-[(2-oxo-1H-quinolin-3-yl)methylamino]acetamide has several advantages for lab experiments. It has a good safety profile and is well-tolerated in humans, which makes it a promising candidate for clinical trials. It also has a selective mechanism of action, which reduces the risk of off-target effects. However, this compound has some limitations for lab experiments. It is a small molecule drug, which may limit its ability to penetrate certain tissues. In addition, it may have limited efficacy in certain types of chronic pain.
Future Directions
There are several future directions for the development of N-ethyl-2-[(2-oxo-1H-quinolin-3-yl)methylamino]acetamide. One direction is to investigate its potential use in combination with other pain medications, such as opioids and nonsteroidal anti-inflammatory drugs (NSAIDs). Another direction is to investigate its potential use in other types of chronic pain, such as fibromyalgia and diabetic neuropathy. Finally, there is a need for further research to understand the long-term safety and efficacy of this compound in humans.
Conclusion
This compound is a promising candidate for the treatment of chronic pain. Its selective mechanism of action and good safety profile make it a promising candidate for clinical trials. Further research is needed to fully understand its potential benefits and limitations in the treatment of chronic pain.
Synthesis Methods
N-ethyl-2-[(2-oxo-1H-quinolin-3-yl)methylamino]acetamide can be synthesized using a multi-step process, starting with the reaction of 2-oxo-1H-quinoline-3-carbaldehyde with ethylamine to form this compound. The compound can then be purified using various methods, such as column chromatography and recrystallization.
Scientific Research Applications
N-ethyl-2-[(2-oxo-1H-quinolin-3-yl)methylamino]acetamide has been studied extensively for its potential use in the treatment of chronic pain. It has been shown to be effective in preclinical models of neuropathic pain, inflammatory pain, and cancer pain. In addition, this compound has been shown to have a good safety profile and is well-tolerated in humans.
properties
IUPAC Name |
N-ethyl-2-[(2-oxo-1H-quinolin-3-yl)methylamino]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O2/c1-2-16-13(18)9-15-8-11-7-10-5-3-4-6-12(10)17-14(11)19/h3-7,15H,2,8-9H2,1H3,(H,16,18)(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VPMDCKYJJGHYSZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)CNCC1=CC2=CC=CC=C2NC1=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.